molecular formula C27H39Tb B118045 Terbium(3+) tris(2,3,4,5-tetramethylcyclopenta-2,4-dien-1-ide) CAS No. 148607-25-4

Terbium(3+) tris(2,3,4,5-tetramethylcyclopenta-2,4-dien-1-ide)

Cat. No. B118045
CAS RN: 148607-25-4
M. Wt: 522.5 g/mol
InChI Key: MNDUSBDNOLAQKR-UHFFFAOYSA-N
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Description

Terbium(3+) tris(2,3,4,5-tetramethylcyclopenta-2,4-dien-1-ide) is a compound with the molecular formula C27H39Tb. It is also known as Tris(tetramethylcyclopenta-2,4-dien-1-ide)terbium(III) .


Molecular Structure Analysis

The molecular structure of Terbium(3+) tris(2,3,4,5-tetramethylcyclopenta-2,4-dien-1-ide) consists of a terbium(3+) ion and three 2,3,4,5-tetramethylcyclopenta-2,4-dien-1-ide ions . The molecular weight of the compound is 522.5 g/mol.


Physical And Chemical Properties Analysis

Terbium(3+) tris(2,3,4,5-tetramethylcyclopenta-2,4-dien-1-ide) is a solid . The exact physical and chemical properties such as melting point, boiling point, and solubility are not available in the search results.

Scientific Research Applications

Luminescent Probes

Terbium(III) based coordination polymer microparticles can be used as a luminescent probe for ascorbate in aqueous solutions . The Tb-CP emits strong fluorescence due to an intramolecular energy transfer from dipicolinic acid (DPA) to the Tb (III) ion, and both fluorescence intensity and decay time are quenched by ascorbate . This finding led to a method for the quantitation of ascorbic acid in the 1 μM to 1 mM concentration range and with a detection limit at 200 nM .

Biosensing

Coordination polymers, including those based on terbium(III), have fascinating potentials in biosensing . The limitless choices of metal ions and organic ligands afford the coordination polymers with different morphologies and physicochemical properties, making them suitable for diverse applications .

Magnetic Resonance Imaging

Coordination polymers, including those based on terbium(III), have shown potential in magnetic resonance imaging . The unique physicochemical properties of lanthanide-based coordination polymers make them attractive for this application .

Computed Tomography

Coordination polymers, including those based on terbium(III), have shown potential in computed tomography . The unique physicochemical properties of lanthanide-based coordination polymers make them attractive for this application .

Drug Delivery

Coordination polymers, including those based on terbium(III), have shown potential in drug delivery . The unique physicochemical properties of lanthanide-based coordination polymers make them attractive for this application .

Gas Storage

Coordination polymers, including those based on terbium(III), have shown potential in gas storage . The unique physicochemical properties of lanthanide-based coordination polymers make them attractive for this application .

properties

IUPAC Name

terbium(3+);1,2,4,5-tetramethylcyclopenta-1,3-diene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/3C9H13.Tb/c3*1-6-5-7(2)9(4)8(6)3;/h3*5H,1-4H3;/q3*-1;+3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MNDUSBDNOLAQKR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C[C-]1C(=CC(=C1C)C)C.C[C-]1C(=CC(=C1C)C)C.C[C-]1C(=CC(=C1C)C)C.[Tb+3]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C27H39Tb
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70746564
Record name Terbium(3+) tris(2,3,4,5-tetramethylcyclopenta-2,4-dien-1-ide)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70746564
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

522.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

148607-25-4
Record name Terbium(3+) tris(2,3,4,5-tetramethylcyclopenta-2,4-dien-1-ide)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70746564
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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